Cas no 75693-17-3 (6-Bromo-1,2-dihydronaphthalene)

• Product Name: 6-Bromo-1,2-dihydronaphthalene
• CAS No: 75693-17-3
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 559582
• PubChem ID: 12694921
• Update Time: 2025-05-20

6-Bromo-1,2-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,2-dihydronaphthalene
• Naphthalene,6-bromo-1,2-dihydro-
• 6-Brom-1,2-dihydronaphthalin
• 6-Bromo-1,2-dihydro-naphthalene
• 7-bromo-1,2-dihydronaphthalene
• 7-bromo-3,4-dihydronaphthalene
• bromo-7 dihydro-3,4 naphthalene
• Naphthalene,6-bromo-1,2-dihydro
• AMY7418
• DTXSID70507137
• LOKQHPNLNHXWSQ-UHFFFAOYSA-N
• SCHEMBL2113127
• AKOS022178302
• 75693-17-3
• DB-087909

• MDL： MFCD08544530
• Inchi： 1S/C10H9Br/c11-10-6-5-8-3-1-2-4-9(8)7-10/h2,4-7H,1,3H2
• InChI Key： LOKQHPNLNHXWSQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CCC2

Computed Properties

• Exact Mass: 207.98900
• Monoisotopic Mass: 207.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 256.407°C at 760 mmHg
• Flash Point: 110.747°C
• Refractive Index: 1.607
• PSA: 0.00000
• LogP: 3.40850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromo-1,2-dihydronaphthalene

Introduction to 6-Bromo-1,2-dihydronaphthalene (CAS No. 75693-17-3) and Its Applications in Modern Chemical Research

6-Bromo-1,2-dihydronaphthalene, with the chemical identifier CAS No. 75693-17-3, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic aromatic derivative has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various chemical entities. The presence of both a bromine substituent and a dihydronaphthalene core provides unique reactivity patterns, enabling its use in diverse synthetic pathways.

The dihydronaphthalene scaffold is particularly noteworthy, as it represents a saturated derivative of naphthalene, offering distinct electronic and steric properties compared to its aromatic counterpart. This structural feature is crucial in medicinal chemistry, where modifications at specific positions can significantly influence biological activity. The bromo group, on the other hand, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the application of 6-Bromo-1,2-dihydronaphthalene has expanded into several cutting-edge research areas. One particularly promising domain is the development of novel pharmaceuticals. Researchers have leveraged this compound as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, derivatives of dihydronaphthalene have shown potential in inhibiting enzymes associated with neurological disorders, making this compound a focal point in drug discovery efforts.

Moreover, the field of materials science has also benefited from the utility of 6-Bromo-1,2-dihydronaphthalene. Its ability to serve as a building block for conjugated polymers and organic semiconductors has opened new avenues for creating advanced electronic devices. These polymers exhibit desirable optoelectronic properties, such as high charge carrier mobility and tunable band gaps, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthetic methodologies involving 6-Bromo-1,2-dihydronaphthalene have seen significant advancements recently. Innovations in catalytic systems have enabled more efficient and selective transformations, reducing the environmental impact of synthetic processes. For example, palladium-catalyzed cross-coupling reactions now allow for milder conditions and higher yields, facilitating the production of complex derivatives with greater ease.

Another area where this compound has made a notable impact is in the synthesis of heterocyclic frameworks prevalent in natural products. Many biologically active compounds isolated from plants and microorganisms feature naphthalene-like motifs. By employing 6-Bromo-1,2-dihydronaphthalene as a starting material, chemists can mimic these natural structures more efficiently, streamlining the process of drug discovery and development.

The role of computational chemistry in optimizing reactions involving 6-Bromo-1,2-dihydronaphthalene cannot be overstated. Advanced modeling techniques have allowed researchers to predict reaction outcomes with remarkable accuracy, thereby reducing the need for empirical experimentation. This synergy between experimental chemistry and computational methods has accelerated the pace at which new compounds are discovered and validated.

In conclusion,6-Bromo-1,2-dihydronaphthalene (CAS No. 75693-17-3) remains a cornerstone in modern chemical research due to its multifaceted utility across pharmaceuticals and materials science. Its unique structural features continue to inspire innovative synthetic strategies and applications that push the boundaries of what is possible in organic chemistry.